Cas no 252963-67-0 (Thiophene, 3-(11-bromoundecyl)-)

• Product Name: Thiophene, 3-(11-bromoundecyl)-
• CAS No: 252963-67-0
• MF: C₁₅H₂₅BrS
• MW: 317.328002691269
• CID: 1421914
• PubChem ID: 71357830
• Update Time: 2025-04-20

Thiophene, 3-(11-bromoundecyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-(11-bromoundecyl)-
• 3-(11-bromoundecyl)thiophene
• DTXSID70781874
• 252963-67-0

• Inchi： 1S/C15H25BrS/c16-12-9-7-5-3-1-2-4-6-8-10-15-11-13-17-14-15/h11,13-14H,1-10,12H2
• InChI Key： WSGDUDTUOKAEKL-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCC1=CSC=C1

Computed Properties

• Exact Mass: 316.08615
• Monoisotopic Mass: 316.08603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0